Cas no 1044768-00-4 (4-Chloro-2-methyl-5-nitropyrimidine)

• Product Name: 4-Chloro-2-methyl-5-nitropyrimidine
• CAS No: 1044768-00-4
• MF: C₅H₄ClN₃O₂
• MW: 173.557159423828
• MDL: MFCD11046981
• CID: 2130350
• PubChem ID: 24903824
• Update Time: 2025-04-21

4-Chloro-2-methyl-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-5-nitropyrimidine
• 4-Chloro-2-methyl-5-nitro-pyrimidine
• AB63006
• SCHEMBL12276575
• DTXSID801293626
• CS-0152827
• SY114090
• BS-51194
• DA-17468
• AKOS006306596
• E76746
• MFCD11046981
• 1044768-00-4

• MDL： MFCD11046981
• Inchi： 1S/C5H4ClN3O2/c1-3-7-2-4(9(10)11)5(6)8-3/h2H,1H3
• InChI Key： XPANXNXJBXRZAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.9992041g/mol
• Monoisotopic Mass: 172.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 275.5±20.0 °C at 760 mmHg
• Flash Point: 120.4±21.8 °C
• PSA: 71.60000
• LogP: 1.86980
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Chloro-2-methyl-5-nitropyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)